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Compound of Interest

Compound Name: Nonoxinol

Cat. No.: B1679842 Get Quote

Technical Support Center: Nonoxynol-9
Experiments
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Nonoxynol-9 (N-9). The information is presented in a question-and-answer format to directly

address common issues encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of Nonoxynol-9?

Nonoxynol-9 is a nonionic surfactant.[1] Its primary spermicidal action involves the disruption of

the sperm cell's plasma membrane.[1][2][3] As a surfactant, N-9 inserts itself into the lipid

bilayer of the sperm membrane, altering its fluidity and permeability. This leads to a loss of

membrane integrity, leakage of intracellular components, and ultimately, sperm immobilization

and death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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